Cas no 2138356-64-4 (3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid)

• Product Name: 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid
• CAS No: 2138356-64-4
• MF: C₇H₁₃F₂NO₃
• MW: 197.179829359055
• CID: 5848869
• PubChem ID: 165474622
• Update Time: 2025-06-15

3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid
• 2138356-64-4
• 3,3-difluoro-4-[(2-methoxyethyl)amino]butanoic acid
• EN300-1131583

• Inchi： 1S/C7H13F2NO3/c1-13-3-2-10-5-7(8,9)4-6(11)12/h10H,2-5H2,1H3,(H,11,12)
• InChI Key： QMRNFTOVFJUSFR-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CNCCOC)F

Computed Properties

• Exact Mass: 197.08634960g/mol
• Monoisotopic Mass: 197.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid

Introduction to 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid (CAS No. 2138356-64-4)

3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138356-64-4, is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features including two fluorine atoms and an amine group substituted with a 2-methoxyethyl moiety, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid consists of a four-carbon backbone with fluorine atoms at the 3-position and an amine functional group at the 4-position, further modified by a 2-methoxyethyl side chain. This specific arrangement imparts distinct chemical and biological properties, making it an intriguing subject for synthetic chemists and medicinal researchers. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability.

In recent years, there has been a surge in research focusing on fluorinated amino acid derivatives due to their potential as pharmacophores in the development of novel therapeutic agents. The incorporation of fluorine into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds, often leading to more effective and selective drugs. 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid is no exception, and its unique chemical profile has positioned it as a promising building block for the synthesis of more complex molecules.

One of the most compelling aspects of 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid is its potential utility in the development of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is a key strategy in the treatment of various diseases, including cancer, inflammation, and viral infections. The fluorinated amine group in this compound can serve as a hinge-binding motif, interacting with critical residues in the active site of target proteases. This interaction can be further modulated by the 2-methoxyethyl side chain, which may enhance solubility and binding affinity.

Moreover, the structural features of 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid suggest potential applications in the field of kinase inhibition. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in many diseases. By designing molecules that incorporate this fluorinated amino acid derivative as a core structure, researchers can develop kinase inhibitors with improved potency and selectivity. The presence of fluorine atoms can also facilitate hydrogen bonding interactions with key amino acid residues in the kinase active site, thereby enhancing binding affinity.

Recent studies have also explored the use of 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid in the development of antimicrobial agents. Antibiotic resistance remains one of the most significant challenges in modern medicine, necessitating the discovery of novel antimicrobial compounds. The unique structural features of this compound may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, the fluorinated moieties could enhance resistance to enzymatic degradation by microbial enzymes.

The synthesis of 3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. However, advances in fluorination chemistry have made it increasingly feasible to incorporate fluorine into complex molecular frameworks with greater ease. The development of efficient synthetic routes will be crucial for scaling up production and facilitating further research into this promising compound.

In conclusion,3,3-difluoro-4-(2-methoxyethyl)aminobutanoic acid (CAS No. 2138356-64-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a compound worthy of continued investigation. As research progresses，the full therapeutic potential of this molecule is likely to become more apparent，leading to new treatments for a variety of diseases.